Cas no 109564-46-7 (Diethyl 2-(acetylamino)-2-4-(methoxycarbonyl)benzylmalonate)

• Product Name: Diethyl 2-(acetylamino)-2-4-(methoxycarbonyl)benzylmalonate
• CAS No: 109564-46-7
• MF: C₁₈H₂₃NO₇
• MW: 365.377725839615
• CID: 2859422
• Update Time: 2025-06-15

Diethyl 2-(acetylamino)-2-4-(methoxycarbonyl)benzylmalonate Chemical and Physical Properties

Names and Identifiers

• diethyl 2-(acetylamino)-2-[4-(methoxycarbonyl)benzyl]malonate
• 1,3-diethyl 2-acetamido-2-{[4-(methoxycarbonyl)phenyl]methyl}propanedioate
• diethyl 2-acetamido-2-[(4-methoxycarbonylphenyl)methyl]propanedioate
• Bionet1_001099
• HMS571C21
• Diethyl 2-(acetylamino)-2-4-(methoxycarbonyl)benzylmalonate

• Inchi： 1S/C18H23NO7/c1-5-25-16(22)18(19-12(3)20,17(23)26-6-2)11-13-7-9-14(10-8-13)15(21)24-4/h7-10H,5-6,11H2,1-4H3,(H,19,20)
• InChI Key： QQRDRVFHXKXWTE-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(CC1C=CC(C(=O)OC)=CC=1)NC(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 506
• XLogP3: 1.9
• Topological Polar Surface Area: 108

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Diethyl 2-(acetylamino)-2-4-(methoxycarbonyl)benzylmalonate

Research Brief on Diethyl 2-(acetylamino)-2-4-(methoxycarbonyl)benzylmalonate (CAS: 109564-46-7)

Diethyl 2-(acetylamino)-2-4-(methoxycarbonyl)benzylmalonate (CAS: 109564-46-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique malonate ester structure, serves as a crucial intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Recent studies have explored its applications in medicinal chemistry, particularly in the development of enzyme inhibitors and prodrugs.

The compound's structural features, such as the acetyl amino and methoxycarbonyl benzyl groups, make it a versatile building block for designing molecules with targeted biological activities. Researchers have leveraged its reactivity to synthesize derivatives that exhibit promising pharmacological properties. For instance, recent publications highlight its role in the synthesis of novel protease inhibitors, which are being investigated for their potential in treating diseases such as cancer and viral infections.

One of the key areas of interest is the compound's utility in asymmetric synthesis. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated the use of Diethyl 2-(acetylamino)-2-4-(methoxycarbonyl)benzylmalonate as a chiral auxiliary in the synthesis of enantiomerically pure compounds. This approach has opened new avenues for the development of stereoselective drugs, which are often associated with improved efficacy and reduced side effects.

In addition to its synthetic applications, recent research has also focused on the compound's metabolic stability and pharmacokinetic properties. A preclinical study conducted by a leading pharmaceutical company evaluated the bioavailability and tissue distribution of derivatives derived from this compound. The results indicated favorable absorption profiles, suggesting its potential as a scaffold for orally active drugs.

Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research aims to address these limitations through structural modifications and computational modeling. For example, a 2024 study utilized molecular docking simulations to predict the binding affinity of Diethyl 2-(acetylamino)-2-4-(methoxycarbonyl)benzylmalonate derivatives with specific enzyme targets, providing valuable insights for rational drug design.

In conclusion, Diethyl 2-(acetylamino)-2-4-(methoxycarbonyl)benzylmalonate (CAS: 109564-46-7) represents a promising tool in the arsenal of medicinal chemists. Its multifaceted applications in drug discovery and development underscore its importance in the field. Future research is expected to further elucidate its potential, paving the way for innovative therapeutic solutions.